Cas no 212068-89-8 (3H-Phenaleno[1,2-b]furan-3-one,8,9-dihydro-4,6,7-trihydroxy-5-methoxy-1,8,8,9-tetramethyl-, (9S)-)

• Product Name: 3H-Phenaleno[1,2-b]furan-3-one,8,9-dihydro-4,6,7-trihydroxy-5-methoxy-1,8,8,9-tetramethyl-, (9S)-
• CAS No: 212068-89-8
• MF: C₂₀H₂₀O₆
• MW: 356.4
• CID: 285459
• PubChem ID: 135565498
• Update Time: 2024-03-01

3H-Phenaleno[1,2-b]furan-3-one,8,9-dihydro-4,6,7-trihydroxy-5-methoxy-1,8,8,9-tetramethyl-, (9S)- Chemical and Physical Properties

Names and Identifiers

• 3H-Phenaleno[1,2-b]furan-3-one,8,9-dihydro-4,6,7-trihydroxy-5-methoxy-1,8,8,9-tetramethyl-, (9S)-
• ErabulenolA
• FO 5637B
• J3D00AGS1I
• Deoxyherqueinone, (-)-
• 3H-Phenaleno(1,2-b)furan-3-one, 8,9-dihydro-4,6,7-trihydroxy-5-methoxy-1,8,8,9-tetramethyl-, (9S)-
• CID 135565498
• (9S)-3,6,7-trihydroxy-5-methoxy-1,8,8,9-tetramethyl-9H-phenaleno[1,2-b]uran-4-one
• UNII-J3D00AGS1I
• CHEBI:198286
• 212068-89-8
• FO-5637B

• Inchi： 1S/C20H20O6/c1-7-6-9(21)11-12-10(7)18-14(20(3,4)8(2)26-18)15(22)13(12)17(24)19(25-5)16(11)23/h6,8,21-22,24H,1-5H3/t8-/m0/s1
• InChI Key： XXKJBDTZZBQBCP-QMMMGPOBSA-N
• SMILES： O1C2C3C(C)=CC(=C4C(C(=C(C(C=34)=C(C=2C(C)(C)[C@@H]1C)O)O)OC)=O)O

Computed Properties

• Exact Mass: 356.12598835g/mol
• Monoisotopic Mass: 356.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2
• XLogP3: 4.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenalenes Phenalenones